Cas no 2171945-26-7 (2-methanesulfonyl-4-(oxan-4-yl)-1H-imidazole)

• Product Name: 2-methanesulfonyl-4-(oxan-4-yl)-1H-imidazole
• CAS No: 2171945-26-7
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• CID: 5814655
• PubChem ID: 165571885
• Update Time: 2025-05-27

2-methanesulfonyl-4-(oxan-4-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonyl-4-(oxan-4-yl)-1H-imidazole
• EN300-1609837
• 2171945-26-7

• Inchi： 1S/C9H14N2O3S/c1-15(12,13)9-10-6-8(11-9)7-2-4-14-5-3-7/h6-7H,2-5H2,1H3,(H,10,11)
• InChI Key： SVQVYLNWGZXPQS-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=C(C2CCOCC2)N1)(=O)=O

Computed Properties

• Exact Mass: 230.07251349g/mol
• Monoisotopic Mass: 230.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.4Ų

Additional information on 2-methanesulfonyl-4-(oxan-4-yl)-1H-imidazole

Recent Advances in the Study of 2-Methanesulfonyl-4-(oxan-4-yl)-1H-imidazole (CAS: 2171945-26-7)

The compound 2-methanesulfonyl-4-(oxan-4-yl)-1H-imidazole (CAS: 2171945-26-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazole core and oxane (tetrahydropyran) substituent, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and recent advancements in its application.

Recent studies have highlighted the role of 2-methanesulfonyl-4-(oxan-4-yl)-1H-imidazole as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein kinases and other enzymes involved in disease pathways. Its structural features, including the sulfonyl group and the oxane ring, contribute to its ability to interact with biological targets, making it a promising scaffold for drug development. Computational modeling and in vitro assays have demonstrated its binding affinity for specific kinase domains, suggesting potential applications in oncology and inflammatory diseases.

One of the most notable advancements in the study of this compound is its application in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the optimization of 2-methanesulfonyl-4-(oxan-4-yl)-1H-imidazole derivatives to enhance their potency and selectivity against aberrant kinase activity in cancer cells. The researchers employed structure-activity relationship (SAR) studies to identify key modifications that improved both efficacy and pharmacokinetic properties. These findings underscore the compound's versatility as a starting point for the design of targeted therapies.

In addition to its role in kinase inhibition, 2-methanesulfonyl-4-(oxan-4-yl)-1H-imidazole has also been investigated for its anti-inflammatory properties. A recent preclinical study demonstrated its ability to modulate NF-κB signaling, a critical pathway in chronic inflammation. The compound's sulfonyl group was found to play a pivotal role in this activity, highlighting the importance of its chemical structure in mediating biological effects. These results suggest potential applications in the treatment of autoimmune disorders and other inflammatory conditions.

Despite these promising findings, challenges remain in the development of 2-methanesulfonyl-4-(oxan-4-yl)-1H-imidazole-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further optimization and in vivo studies. However, the compound's unique chemical properties and demonstrated biological activity make it a compelling candidate for continued research. Future directions may include exploring its potential in combination therapies or as part of drug delivery systems to enhance its therapeutic index.

In conclusion, 2-methanesulfonyl-4-(oxan-4-yl)-1H-imidazole (CAS: 2171945-26-7) represents a promising scaffold in medicinal chemistry, with applications spanning oncology, inflammation, and beyond. Recent studies have shed light on its mechanism of action and potential therapeutic uses, paving the way for further investigation. As research progresses, this compound may emerge as a key player in the development of next-generation small-molecule drugs.